O,O-Diethyl Dithiophosphate
O,O-Diethyl Dithiophosphate
Diethyldithiophosphate belongs to the class of organic compounds known as phosphorodithioic acid o, o-diesters. These are organooxygen compounds that contain a phosphorodithioic acid, which is O, O-disubstituted by an organyl group. Diethyldithiophosphate has been primarily detected in urine.
Brand Name:
Vulcanchem
CAS No.:
298-06-6
VCID:
VC0128362
InChI:
InChI=1S/C4H11O2PS2/c1-3-5-7(8,9)6-4-2/h3-4H2,1-2H3,(H,8,9)
SMILES:
CCOP(=S)(OCC)S
Molecular Formula:
C4H11O2PS2
Molecular Weight:
186.2 g/mol
O,O-Diethyl Dithiophosphate
CAS No.: 298-06-6
Reference Standards
VCID: VC0128362
Molecular Formula: C4H11O2PS2
Molecular Weight: 186.2 g/mol
CAS No. | 298-06-6 |
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Product Name | O,O-Diethyl Dithiophosphate |
Molecular Formula | C4H11O2PS2 |
Molecular Weight | 186.2 g/mol |
IUPAC Name | diethoxy-sulfanyl-sulfanylidene-λ5-phosphane |
Standard InChI | InChI=1S/C4H11O2PS2/c1-3-5-7(8,9)6-4-2/h3-4H2,1-2H3,(H,8,9) |
Standard InChIKey | IRDLUHRVLVEUHA-UHFFFAOYSA-N |
SMILES | CCOP(=S)(OCC)S |
Canonical SMILES | CCOP(=S)(OCC)S |
Melting Point | -10.0 °C |
Physical Description | Liquid |
Description | Diethyldithiophosphate belongs to the class of organic compounds known as phosphorodithioic acid o, o-diesters. These are organooxygen compounds that contain a phosphorodithioic acid, which is O, O-disubstituted by an organyl group. Diethyldithiophosphate has been primarily detected in urine. |
Related CAS | 1068-22-0 (ammonium salt) 1068-23-1 (lead salt) 3338-24-7 (hydrochloride salt) 3454-66-8 (potassium salt) |
Synonyms | Phosphorodithioic Acid O,O-Diethyl Ester; _x000B_Di-O-Ethyl Dithiophosphate; Dithiophosphoric Acid O,O-Diethyl Ester; NSC 171184; O,O-Diethyl Dithiophosphoric Acid Ester; O,O-Diethyl Hydrogen Phosphorodithioate; O,O-Diethyl Phosphorodithioate; O,O-Diethyl |
PubChem Compound | 9274 |
Last Modified | Nov 11 2021 |
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